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Compound of Interest

3-Bromo-2-hydroxy-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B8781944

Essential Safety and Handling Guide for 3-
Bromo-2-hydroxy-4-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromo-2-hydroxy-4-methoxybenzaldehyde. The following procedures are based on
available data for structurally similar compounds and are intended to ensure the safe
management of this chemical in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Bromo-2-hydroxy-4-
methoxybenzaldehyde was not available. The information provided below is compiled from
the SDS of closely related isomers, including 3-Bromo-4-methoxybenzaldehyde, 3-Bromo-2-
hydroxybenzaldehyde, and 2-Bromo-3-hydroxy-4-methoxybenzaldehyde. It is imperative to
treat 3-Bromo-2-hydroxy-4-methoxybenzaldehyde with the same precautions as these
related compounds.

Hazard Identification and Classification

Based on data from similar compounds, 3-Bromo-2-hydroxy-4-methoxybenzaldehyde is
anticipated to possess the following hazards:
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Acute Oral Toxicity

Skin Corrosion/Irritation

Serious Eye Damage/Eye Irritation

Specific target organ toxicity — single exposure (Respiratory system)[1]
Signal Word: Warning[1]

Hazard Statements:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.[1]

Physical and Chemical Properties (Data from related

Isomers)
Property Value Source Compound
] ) 3-Bromo-4-
Appearance Beige solid
methoxybenzaldehyde
3-Bromo-4-
Melting Point 51-54 °C
methoxybenzaldehyde
3-Bromo-4-
Flash Point >110°C/> 230 °F
methoxybenzaldehyde
3-Bromo-2-hydroxy-4-
Molecular Formula CsH7BrOs
methoxybenzaldehyde
] 3-Bromo-2-hydroxy-4-
Molecular Weight 231.04 g/mol

methoxybenzaldehyde
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

Protection Type Recommended Equipment  Specifications

o Conforming to EN166 (EU) or
Safety glasses with side-

Eye/Face Protection ] NIOSH (US) approved
shields or Goggles
standards.[2]

Nitrile rubber is a suitable
Skin Protection Chemical-resistant gloves option. Inspect gloves before

use.

Laboratory coat To be worn at all times.

Use a NIOSH-approved N95
Respiratory Protection Dust mask or respirator (US) or equivalent respirator if

dust is generated.[1]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

e Ensure a calibrated emergency eyewash station and safety shower are readily accessible.
o Work in a well-ventilated area, preferably within a chemical fume hood.

o Gather all necessary PPE and ensure it is in good condition.

» Have spill control materials readily available.

2. Handling the Compound:

o Wear the appropriate PPE as detailed in the table above.

e Avoid the formation of dust.[3][2] If the compound is a powder, handle it carefully.

e Use dedicated spatulas and glassware.
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w

. Storage:

I

. First Aid Measures:

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.|[3]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

you feel unwell.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

occurs.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Disposal Plan

1. Spill Cleanup:

o For small spills, carefully sweep up the solid material, avoiding dust generation.
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» Place the spilled material into a suitable, labeled container for chemical waste.
o Clean the spill area with an appropriate solvent and then wash with soap and water.
2. Waste Disposal:

» Dispose of unused material and contaminated items in a designated hazardous waste

container.

 All chemical waste must be disposed of in accordance with local, state, and federal
regulations. Do not dispose of down the drain.

Safe Handling Workflow

Ensure safety measures are in place

(Wear Appropriate PPE)

Proceed with handling

( )

Dispose of waste

St@re unused chemical

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxy-4-methoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8781944#personal-protective-equipment-for-
handling-3-bromo-2-hydroxy-4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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